(4-Chloro-3-fluoro-phenyl)-propynoic acid ethyl ester

• Molecular Formula: C11H8ClFO2
• Molecular Weight: 226.63 g/mol
• IUPAC Name: ethyl 3-(4-chloro-3-fluorophenyl)prop-2-ynoate
• InChI: InChI=1S/C11H8ClFO2/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3,5,7H,2H2,1H3
• InChI Key: FDEFODAMVJZGFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CC1=CC(=C(C=C1)Cl)F

Description

(4-Chloro-3-fluoro-phenyl)-propynoic acid ethyl ester is a useful research compound. Its molecular formula is C11H8ClFO2 and its molecular weight is 226.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 4-chloro-3-fluoroiodobenzene (74.27 g, 284 mmol) and cesium carbonate (185.0 g, 568 mmol) in tetrahydrofuran (730 mL) was added under an argon atmosphere cuprous iodide (2.16 g, 11.4 mmol) and bis(triphenylphosphine)palladium (II) chloride (3.98 g, 5.7 mmol). Ethyl propiolate (57.0 g, 575 mmol) was added dropwise over a period of 20 min. The resulting dark brown suspension was stirred for 38 h at 35° C., then filtrated over Hyflo® and the residue was washed with tetrahydrofuran (285 ml). The filtrate was evaporated and purification of the residue by chromatography (SiO2, heptane: ethyl acetate=90:10) afforded the title compound (57.1 g, 89%) as a yellow liquid. MS m/e: 226.0 [M]+.

Synthesis routes and methods II

Procedure details

Under argon atmosphere, a four neck flask was charged with 1-chloro-2-fluoro-4-iodo-benzene (50.5 g, 0.20 mol), bis(triphenylphosphine) palladium(II) chloride (2.76 g, 3.94 mmol, 2 mol %), copper(I) iodide (1.50 g, 7.80 mol, 4 mol %) and dry THF (600 ml). At r.t., cesium carbonate (128.3 g, 0.39 mol, 2 eq.) was added over 5 min. Finally, propynoic acid ethyl ester (38.6 g, 0.39 mol, 2 eq.) was added, and the reaction was stirred for 48 h at 35° C. The reaction mixture was evaporated to dryness, and the residue was taken up in toluene (50 ml) and heptane (100 ml). The resulting suspension was stirred at 40° C. for 1 h and filtered afterward over celite. The filtrate was concentrated, and the product was purified by silica gel filtration (toluene/heptane 1:2) to yield 38.8 g (87%) of the Vd as a light yellow solid.